3-Bromo-N-hydroxypicolinimidamide

• CAS No.: 114080-96-5
• Molecular Formula: C6H6BrN3O
• Molecular Weight: 216.04 g/mol
• IUPAC Name: 3-bromo-N'-hydroxypyridine-2-carboximidamide
• InChI: InChI=1S/C6H6BrN3O/c7-4-2-1-3-9-5(4)6(8)10-11/h1-3,11H,(H2,8,10)
• InChI Key: WRMYTEBMZPWCDF-UHFFFAOYSA-N
• Isomeric SMILES: C1=CC(=C(N=C1)/C(=N/O)/N)Br
• Canonical SMILES: C1=CC(=C(N=C1)C(=NO)N)Br

Description

3-Bromo-N-hydroxypicolinimidamide is a brominated pyridine derivative featuring a hydroxyl group and an imidamide functional group at the N-position of the picolinimidamide backbone. Its structure includes a bromine atom at the 3-position of the pyridine ring, which confers distinct electronic and steric properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Bromo-N-hydroxypicolinimidamide typically involves the bromination of picolinimidamide derivatives. One common method is the use of N-bromosuccinimide (NBS) as a brominating agent. The reaction is usually carried out in an organic solvent such as dichloromethane or acetonitrile, under mild conditions .

Industrial Production Methods

Industrial production of 3-Bromo-N-hydroxypicolinimidamide may involve continuous-flow processes to optimize yield and efficiency. These processes often utilize photochemical bromination techniques, which allow for precise control over reaction conditions and scalability .

Chemical Reactions Analysis

Types of Reactions

3-Bromo-N-hydroxypicolinimidamide undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The bromine atom in the compound can be substituted with other nucleophiles, such as amines or thiols, under appropriate conditions

Common Reagents and Conditions

Oxidation: Hydrogen peroxide in acidic or basic medium.

Reduction: Sodium borohydride in methanol or ethanol.

Substitution: Nucleophiles like amines in the presence of a base such as triethylamine

Major Products Formed

Oxidation: Formation of corresponding oxo derivatives.

Reduction: Formation of reduced amine derivatives.

Substitution: Formation of substituted picolinimidamide derivatives

Scientific Research Applications

3-Bromo-N-hydroxypicolinimidamide has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential as an enzyme inhibitor or modulator.

Medicine: Explored for its potential therapeutic properties, including anticancer and antimicrobial activities.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 3-Bromo-N-hydroxypicolinimidamide involves its interaction with specific molecular targets, such as enzymes or receptors. The bromine atom can participate in halogen bonding, which enhances the compound’s binding affinity to its targets. This interaction can modulate the activity of the target proteins, leading to various biological effects .

Comparison with Similar Compounds

Data Table: Key Properties of 3-Bromo-N-hydroxypicolinimidamide and Analogs

Compound Name	CAS Number	Molecular Formula	Key Substituents	Potential Applications
3-Bromo-N-hydroxypicolinimidamide	Not Provided	C₆H₆BrN₃O	3-Br, N-hydroxypicolinimidamide	Catalysis, pharmaceutical intermediates
3-(Trifluoromethyl)picolinimidamide	112736-11-5	C₇H₆F₃N₃	3-CF₃	Drug design, agrochemicals
2-Bromo-3-methylpyridine	3430-17-9	C₆H₆BrN	2-Br, 3-CH₃	Organic synthesis, ligands
3-Chloro-N-phenyl-phthalimide	Not Provided	C₁₄H₈ClNO₂	3-Cl, N-phenyl	Polymer synthesis

Research Findings and Gaps

• Reactivity : Brominated pyridines like the target compound are understudied compared to chloro analogs, but their superior leaving-group ability suggests utility in cross-coupling reactions .
• Synthesis Challenges : The hydroxyl group may complicate purification, as seen in related imidamide hydrochlorides (e.g., 5-Methylpicolinimidamide HCl) .